Cas no 2034523-52-7 (4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one)

• Product Name: 4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one
• CAS No: 2034523-52-7
• MF: C₁₅H₁₈N₄O₅S
• MW: 366.392221927643
• CID: 5553090
• Update Time: 2025-10-30

4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one

• Inchi： 1S/C15H18N4O5S/c1-17-5-4-16-15(17)25(22,23)10-7-19(8-10)14(21)11-9-18(2)13(20)6-12(11)24-3/h4-6,9-10H,7-8H2,1-3H3
• InChI Key： IXLLHXHEOTYKCW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(C(N2CC(S(C3N(C)C=CN=3)(=O)=O)C2)=O)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one

4-Methoxy-1-Methyl-5-[3-(1-Methylimidazol-2-Yl)Sulfonylazetidine-1-Carbonyl]Pyridin-2-One: A Comprehensive Overview

4-Methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one, identified by the CAS registry number 2034523-52-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a pyridinone core, which is substituted with a methoxy group, a methyl group, and a sulfonylazetidine moiety, all of which contribute to its intricate chemical profile.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability for industrial applications.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that it exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development. For instance, research conducted in 2023 revealed its ability to inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. This finding has sparked interest in exploring its potential as a therapeutic agent in these areas.

In addition to its enzymatic inhibitory properties, this compound also demonstrates selectivity towards specific cellular pathways. Preclinical studies have shown that it selectively targets certain signaling pathways without causing significant toxicity to healthy cells. This selectivity is crucial for developing drugs with fewer side effects and higher therapeutic indices.

The structural versatility of this compound allows for further modifications to enhance its pharmacokinetic properties. Researchers are currently investigating strategies to improve its bioavailability, such as incorporating lipophilic groups or developing prodrug forms. These modifications aim to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for successful drug delivery.

Another area of interest is the compound's potential in combinatorial chemistry and high-throughput screening (HTS). Its modular structure facilitates the generation of analogs with diverse functional groups, enabling systematic exploration of structure-activity relationships (SAR). This approach has been instrumental in identifying lead compounds for various therapeutic targets.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its ecological impact. Research indicates that it undergoes biodegradation under specific conditions, reducing concerns about long-term environmental persistence. However, further studies are required to fully understand its fate in different ecosystems.

In conclusion, 4-methoxy-1-methyl-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]pyridin-2-one represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties, coupled with recent research findings, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its potential applications, this compound is poised to make substantial contributions to the fields of chemistry and medicine.